BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Structural
Isomers of Heptane (C7Hze)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dimethylpentane

Cat. No.: B165511

Heptane, a saturated hydrocarbon with the molecular formula C7H1s, serves as a fundamental
example of structural isomerism in organic chemistry. Isomers are molecules that share the
same molecular formula but possess different arrangements of atoms.[1] This guide provides a
detailed overview of 2,3-Dimethylpentane and its eight other structural isomers, outlining their
unique structural formulas and [IUPAC nomenclature.

Understanding Structural Isomerism in Alkanes

Structural isomers, also known as constitutional isomers, have the same molecular formula but
differ in the connectivity of their atoms.[2] For alkanes such as heptane, this isomerism arises
from variations in the branching of the carbon skeleton. The C7His molecule exists in nine
distinct structural forms, ranging from a linear chain to highly branched structures.[3][4] These
structural differences, while seemingly minor, can lead to variations in physical properties like
boiling point, melting point, and density.

The Isomers of Heptane

The nine structural isomers of heptane are systematically named based on the IUPAC
(International Union of Pure and Applied Chemistry) nomenclature.[4][5] This system identifies
the longest continuous carbon chain as the parent alkane and denotes any attached alkyl
groups as substituents.

1. 2,3-Dimethylpentane
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2,3-Dimethylpentane is a branched-chain alkane. Its structure consists of a five-carbon parent
chain (pentane) with two methyl (-CHs) groups attached to the second and third carbon atoms.
[6][7] The systematic numbering of the pentane chain ensures the locants (2 and 3) for the
methyl groups are the lowest possible. The molecular formula is CH3—CH(CH3)—-CH(CH3s)—
CH2—CHs.[6]

The remaining eight structural isomers of C7Hie are detailed below.

2. n-Heptane This is the straight-chain isomer with all seven carbon atoms arranged in a
continuous, unbranched chain.[1]

3. 2-Methylhexane This isomer features a six-carbon parent chain (hexane) with a single
methyl group attached to the second carbon atom.[1]

4. 3-Methylhexane Similar to 2-methylhexane, this isomer has a hexane parent chain, but the
methyl group is attached to the third carbon atom.[1]

5. 2,2-Dimethylpentane This structure is based on a five-carbon pentane chain with two methyl
groups both attached to the second carbon atom.[1]

6. 2,4-Dimethylpentane This isomer also has a pentane parent chain, with two methyl groups
located on the second and fourth carbon atoms.[1]

7. 3,3-Dimethylpentane In this case, the two methyl groups are both attached to the third
carbon atom of the pentane chain.[1]

8. 3-Ethylpentane This isomer features a five-carbon pentane chain with a two-carbon ethyl (-
CH2CHs) group attached to the third carbon.[5]

9. 2,2,3-Trimethylbutane This is the most highly branched isomer of heptane, with a four-
carbon parent chain (butane) and three methyl groups attached at the second (two groups) and
third positions.[1]

Data Presentation: Isomers of C7Hie

The following table summarizes the IUPAC names and condensed structural formulas for 2,3-
Dimethylpentane and its isomers for straightforward comparison.
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IUPAC Name Condensed Structural Formula
n-Heptane CH3(CHz2)sCHs

2-Methylhexane CH3CH(CHs)(CHz2)3CHs
3-Methylhexane CHsCH2CH(CH3)(CHz2)2CHs
2,2-Dimethylpentane (CH3)3C(CH2)2CHs3
2,3-Dimethylpentane CHsCH(CH3)CH(CHs)CH2CHs
2,4-Dimethylpentane CHsCH(CHs3)CH2CH(CHs)CHs
3,3-Dimethylpentane CHsCH2C(CHs)2CH2CHs
3-Ethylpentane CHsCH2CH(CH2CH3s)CH2CHs
2,2,3-Trimethylbutane (CH3)3CCH(CHs)2

Logical Relationship of Heptane Isomers

The following diagram illustrates the relationship between the parent molecular formula and its
nine resulting structural isomers. Each isomer represents a unique arrangement of the same
constituent atoms.
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Caption: Relationship between the molecular formula C7H1e and its nine structural isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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